N-[4-(4-benzyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)phenyl]propanamide
N-[4-(4-benzyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)phenyl]propanamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0797547
InChI:
InChI=1S/C30H27N5O2S/c1-2-27(36)31-24-17-15-23(16-18-24)29-33-34-30(35(29)19-21-9-4-3-5-10-21)38-20-28(37)32-26-14-8-12-22-11-6-7-13-25(22)26/h3-18H,2,19-20H2,1H3,(H,31,36)(H,32,37)
SMILES:
CCC(=O)NC1=CC=C(C=C1)C2=NN=C(N2CC3=CC=CC=C3)SCC(=O)NC4=CC=CC5=CC=CC=C54
Molecular Formula:
C30H27N5O2S
Molecular Weight:
521.6 g/mol
N-[4-(4-benzyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)phenyl]propanamide
CAS No.:
Cat. No.: VC0797547
Molecular Formula: C30H27N5O2S
Molecular Weight: 521.6 g/mol
* For research use only. Not for human or veterinary use.
![N-[4-(4-benzyl-5-{[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)phenyl]propanamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C30H27N5O2S |
|---|---|
| Molecular Weight | 521.6 g/mol |
| IUPAC Name | N-[4-[4-benzyl-5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]propanamide |
| Standard InChI | InChI=1S/C30H27N5O2S/c1-2-27(36)31-24-17-15-23(16-18-24)29-33-34-30(35(29)19-21-9-4-3-5-10-21)38-20-28(37)32-26-14-8-12-22-11-6-7-13-25(22)26/h3-18H,2,19-20H2,1H3,(H,31,36)(H,32,37) |
| Standard InChI Key | RCTRJCBOTDVBII-UHFFFAOYSA-N |
| SMILES | CCC(=O)NC1=CC=C(C=C1)C2=NN=C(N2CC3=CC=CC=C3)SCC(=O)NC4=CC=CC5=CC=CC=C54 |
| Canonical SMILES | CCC(=O)NC1=CC=C(C=C1)C2=NN=C(N2CC3=CC=CC=C3)SCC(=O)NC4=CC=CC5=CC=CC=C54 |
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